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Introduction
Apnea of prematurity is a common developmental disorder in infants born before 37 weeks of

gestation, characterized by cessation of breathing for more than 15-20 seconds, often

accompanied by bradycardia and oxygen desaturation.[1] The primary cause is the immaturity

of the central respiratory control centers in the brain.[1] Methylxanthines, particularly caffeine,

are the cornerstone of pharmacological treatment for this condition.[2][3]

This document provides detailed application notes and protocols for the use of caffeine in the

research and clinical management of neonatal apnea of prematurity. It is critical to note that

caffeine citrate is the recommended and standard formulation for this indication. Caffeine-
sodium benzoate is contraindicated in neonates due to the sodium benzoate component,

which has been associated with a potentially fatal "gasping syndrome," metabolic acidosis,

respiratory distress, seizures, intracranial hemorrhage, and cardiovascular collapse.[4][5]

Furthermore, in vitro and animal studies have shown that benzoate can displace bilirubin from

protein-binding sites, increasing the risk of kernicterus.[4]
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Mechanism of Action
Caffeine, a methylxanthine, acts as a central nervous system stimulant to enhance respiratory

drive.[6][7] Its primary mechanism of action is the non-specific antagonism of adenosine A1

and A2A receptors in the brainstem's respiratory centers.[3][8] Adenosine is an inhibitory

neuromodulator of respiration.[8] By blocking these receptors, caffeine leads to:

Increased sensitivity of the medullary respiratory center to carbon dioxide (CO2).[6][9]

Stimulation of the central inspiratory drive.[6]

Enhanced diaphragmatic contractility and improved pharyngeal muscle tone.[8][9]

These physiological effects collectively result in a more stable and robust respiratory pattern,

reducing the frequency and severity of apneic episodes.[3]

Quantitative Data Summary
The following tables summarize key quantitative data from clinical research on caffeine citrate

for neonatal apnea of prematurity.

Table 1: Dosing Regimens for Caffeine Citrate

Dosage Parameter
Intravenous (IV)
Administration

Oral (PO)
Administration

Reference

Loading Dose

20 mg/kg caffeine

citrate administered

over 30 minutes

20 mg/kg caffeine

citrate
[2][5][6]

Maintenance Dose

5-10 mg/kg/day

caffeine citrate

administered over 10

minutes, starting 24

hours after the loading

dose

5-10 mg/kg/day

caffeine citrate,

starting 24 hours after

the loading dose

[6][7][10]

Dose Adjustment
Adjust weekly based

on the infant's weight.

Adjust weekly based

on the infant's weight.
[7]
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Note: The dose of caffeine base is half the dose of caffeine citrate (e.g., 20 mg of caffeine

citrate is equivalent to 10 mg of caffeine base).[5]

Table 2: Pharmacokinetic Parameters of Caffeine in Preterm Neonates

Pharmacokinetic
Parameter

Value Reference

Bioavailability (Oral) Complete [11]

Volume of Distribution (Vd) 0.8 to 0.9 L/kg [4]

Protein Binding 36% [4]

Metabolism
Primarily hepatic, via CYP1A2

(immature in neonates)
[4]

Elimination Half-Life

72 to 101 hours (prolonged

due to immature hepatic and

renal function)

[4][9][11]

Excretion

Primarily renal, with

approximately 85% excreted

unchanged in the urine

[9]

Table 3: Key Clinical Outcomes from the Caffeine for Apnea of Prematurity (CAP) Trial
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Outcome
Caffeine
Group

Placebo
Group

Odds Ratio
(95% CI)

p-value Reference

Survival

without

Neurodevelo

pmental

Disability at

18-21 months

59.8% 53.8%
0.77 (0.64 to

0.93)
0.008 [12][13]

Cerebral

Palsy
4.4% 7.3%

0.58 (0.39 to

0.87)
0.009 [12][13]

Cognitive

Delay
33.8% 38.3%

0.81 (0.66 to

0.99)
0.04 [13]

Bronchopulm

onary

Dysplasia

(BPD)

36% 47%
0.63 (0.52 to

0.76)
<0.001 [3]

Experimental and Clinical Protocols
Protocol for Management of Apnea of Prematurity with
Caffeine Citrate
1. Patient Selection and Diagnosis:

Inclusion Criteria: Preterm infants (typically <34 weeks gestational age) with a diagnosis of

apnea of prematurity.[9][14] Prophylactic use may be considered in infants <30 weeks

gestation who are not mechanically ventilated or are being prepared for extubation.[6][7]

Diagnosis of Apnea of Prematurity: Defined as a pause in breathing for >20 seconds, or a

shorter pause associated with bradycardia (heart rate <100 bpm) and/or oxygen desaturation

(SpO2 <85%).

Exclusion of Other Causes: Before initiating caffeine therapy, it is crucial to rule out or treat

other potential causes of apnea, such as infection, seizures, central nervous system
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abnormalities, primary lung disease, anemia, sepsis, metabolic disturbances, and

cardiovascular abnormalities.[7][14]

2. Drug Preparation and Administration:

Formulation: Use only caffeine citrate for injection or oral solution. Do not use caffeine-
sodium benzoate.[4][5]

Loading Dose: Administer a loading dose of 20 mg/kg caffeine citrate.

IV Administration: Infuse over 30 minutes.[5]

Oral Administration: Can be given via an orogastric or nasogastric tube.[9]

Maintenance Dose: Begin 24 hours after the loading dose. The standard maintenance dose

is 5 mg/kg/day of caffeine citrate, given once daily. This may be increased to 10 mg/kg/day

based on clinical response.[6][7]

IV Administration: Infuse over 10 minutes.[5]

Oral Administration: Administer once daily.[9]

Dose Adjustments: Adjust the maintenance dose weekly to account for weight gain.[7]

3. Monitoring:

Respiratory Monitoring: Continuous cardiorespiratory monitoring is essential to assess the

frequency and severity of apneic, bradycardic, and desaturation events.[1]

Cardiac Monitoring: Monitor heart rate. Tachycardia (heart rate >180 bpm) is a common side

effect and may necessitate holding a dose or reducing the maintenance dose.[6][7]

Adverse Effect Monitoring:

Feeding Intolerance: Observe for increased gastric residuals, vomiting, or abdominal

distension.[14]

Central Nervous System: Monitor for restlessness, irritability, or tremors.[6]
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Necrotizing Enterocolitis (NEC): Although a direct causal link has not been established,

careful monitoring for signs of NEC (e.g., abdominal distension, bloody stools, feeding

intolerance) is recommended for all preterm infants, including those receiving caffeine.[14]

Therapeutic Drug Monitoring: Routine monitoring of serum caffeine concentrations is

generally not necessary with standard dosing due to caffeine's wide therapeutic index.[9]

However, it may be considered in infants with persistent apnea despite adequate dosing,

those with signs of toxicity, or those with significant renal or hepatic impairment.[14]

4. Discontinuation of Therapy:

Criteria: Caffeine is typically continued until the infant reaches a postmenstrual age of 33 to

35 weeks and has been free of significant apneic events for 5 to 7 days.[4]

Post-Discontinuation Monitoring: Due to the long half-life of caffeine, infants should continue

to be monitored for apnea for at least 5 to 7 days after the last dose.[4][9]

Tapering: Tapering the dose is not required upon discontinuation.[9]
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Caption: Mechanism of action of caffeine in stimulating respiration.

Preterm Infant with Apnea

Diagnose Apnea of Prematurity
(Rule out other causes)

Initiate Caffeine Citrate Therapy

Loading Dose:
20 mg/kg

Maintenance Dose:
5-10 mg/kg/day

Continuous Cardiorespiratory
and Adverse Effect Monitoring

Assess Clinical Response

Adjust Dose / Manage Side Effects

Apnea Persists / Side Effects

Continue Therapy &
Weekly Weight-Based Adjustment

Apnea Controlled

Meet Discontinuation Criteria?
(e.g., 34 wks PMA & 5-7 apnea-free days)

No

Discontinue Caffeine

Yes

Monitor for 5-7 Days Post-Discontinuation

Discharge

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12339176/docs?utm_src=pdf-body-img#application-notes-and-protocols-caffeine-citrate-for-neonatal-apnea-of-prematurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Clinical workflow for managing neonatal apnea with caffeine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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